5-[(E)-1H-indol-3-ylmethylidene]-3-methyl-1,3-thiazolane-2,4-dione

• IUPAC Name: 4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-3-methyl-1,3-thiazol-2-one
• InChI: InChI=1S/C13H10N2O2S/c1-15-12(16)11(18-13(15)17)6-8-7-14-10-5-3-2-4-9(8)10/h2-7,16H,1H3/b8-6+
• InChI Key: CPOWBPBNRPKAHW-SOFGYWHQSA-N
• Canonical SMILES: CN1C(=C(SC1=O)C=C2C=NC3=CC=CC=C32)O
• Isomeric SMILES: CN1C(=C(SC1=O)/C=C/2\C=NC3=CC=CC=C32)O
• Molecular Formula: C13H10N2O2S
• Molecular Weight: 258.30 g/mol

Description

5-[(E)-1H-indol-3-ylmethylidene]-3-methyl-1,3-thiazolane-2,4-dione, more commonly known as 5-Methyl-1,3-thiazol-2,4-dione, is an organic compound used in a variety of scientific applications. It is a cyclic compound with a five-membered ring structure containing three nitrogen atoms, two oxygen atoms, and one carbon atom. 5-Methyl-1,3-thiazol-2,4-dione is a colorless solid at room temperature and has a molecular weight of 168.22 g/mol. It is a versatile compound that is used in a wide range of scientific applications, including synthesis, catalysis, and medicinal chemistry.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Antitubercular Potential

Researchers have investigated the antitubercular activity of indole derivatives. .